Cas no 72648-52-3 (1-Butanol, 4-(octylamino)-)
1-Butanol, 4-(octylamino)- structure
Product Name:1-Butanol, 4-(octylamino)-
CAS No:72648-52-3
MF:C12H27NO
MW:201.348883867264
CID:543613
PubChem ID:13122236
Update Time:2025-04-19
1-Butanol, 4-(octylamino)- Chemical and Physical Properties
Names and Identifiers
-
- 1-Butanol, 4-(octylamino)-
- 4-(octylamino)butan-1-ol
- DTXSID00519541
- SCHEMBL9950016
- 72648-52-3
-
- Inchi: 1S/C12H27NO/c1-2-3-4-5-6-7-10-13-11-8-9-12-14/h13-14H,2-12H2,1H3
- InChI Key: ZJMZXJRCPXDPSH-UHFFFAOYSA-N
- SMILES: OCCCCNCCCCCCCC
Computed Properties
- Exact Mass: 201.20941
- Monoisotopic Mass: 201.209264485g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 14
- Rotatable Bond Count: 11
- Complexity: 96.3
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.3
- Topological Polar Surface Area: 32.3Ų
Experimental Properties
- PSA: 32.26
1-Butanol, 4-(octylamino)- Related Literature
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Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
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Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
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Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
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José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
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P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
72648-52-3 (1-Butanol, 4-(octylamino)-) Related Products
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- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
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